Cas no 949108-59-2 (3-(2-(Piperidin-1-yl)ethyl)phenylamine)

3-(2-(Piperidin-1-yl)ethyl)phenylamine structure
949108-59-2 structure
Product Name:3-(2-(Piperidin-1-yl)ethyl)phenylamine
CAS No:949108-59-2
MF:C13H20N2
MW:204.311303138733
CID:2122814
Update Time:2023-08-04

3-(2-(Piperidin-1-yl)ethyl)phenylamine Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(1-piperidyl)ethyl]aniline
    • AEFCUBQBTTVKDN-UHFFFAOYSA-N
    • 3-(2-(piperidin-1-yl)ethyl)benzenamine
    • 3-(2-Piperidin-1-yl-ethyl)-phenylamine
    • 3-(2-(Piperidin-1-yl)ethyl)phenylamine
    • Inchi: 1S/C13H20N2/c14-13-6-4-5-12(11-13)7-10-15-8-2-1-3-9-15/h4-6,11H,1-3,7-10,14H2
    • InChI Key: AEFCUBQBTTVKDN-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CC=C(C=2)N)CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Topological Polar Surface Area: 29.3
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